Cas no 108698-02-8 ((All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester)

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester is a high-purity methyl ester derivative of the omega-3 fatty acid docosapentaenoic acid (DPA, n-3). This compound features five cis-configured double bonds at the 7, 10, 13, 16, and 19 positions, contributing to its structural specificity and biological relevance. It serves as a valuable intermediate in lipid research, particularly for studying metabolic pathways, enzymatic transformations, and membrane dynamics. The methyl ester form enhances solubility in organic solvents, facilitating analytical and synthetic applications. Its well-defined structure makes it suitable for use as a standard in chromatography and mass spectrometry. This compound is of interest in nutritional and pharmaceutical research due to its potential role in inflammation modulation and cardiovascular health.

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester structure

108698-02-8 structure

Product Name:(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester

CAS No:108698-02-8

MF:C₂₃H₃₆O₂

MW:344.530747413635

MDL:MFCD00674894

CID:137308

Update Time:2025-10-29

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 7,10,13,16,19-Docosapentaenoicacid, methyl ester, (7Z,10Z,13Z,16Z,19Z)-
- (All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester
- Methyl 7,10,13,16,19-docosapentaenoate (all-cis)
- methyl (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate
- Methyl 7,10,13,16,19-docosapentaenoate (all-cis)1000µg
- Methyl all-cis-7,10,13,16,19-docosapentaenoate
- Methyl cis-7,10,13,16,19-Docosapentaenoate
- METHYL DOCOSAPENTAENOATE
- METHYL ALL-CIS-7,10,13,16,19-DOCOSA-
- C22:5 (ALL CIS-7,10,13,16,19) METHYL ESTER
- Methyl?Docosapentaenoate?(4c,7c,10c,13c,16c)?
- METHY ALL-CIS-7,10,13,16,19-DOCOSAPENTAENOATE
- cis-7,10,13,16,19-docosapentaenoic methyl ester
- cis-7,10,13,16,19-docosapentaenoic acid methyl es
- Methyl?Docosapentaenoate?(?7c,?10c,?13c,?16c,?19c)?
- CIS-7,10,13,16,19-DOCOSAPENTAENOIC ACID METHYL ESTER
- MDL： MFCD00674894
- Inchi： 1S/C23H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
- InChI Key： PTFHIRHGARALFY-JEBPEJKESA-N
- SMILES： O(C)C(CCCCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

Exact Mass: 344.27168
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 16

Experimental Properties

Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 215 ºC (15 Torr)
Flash Point: 101.5±21.2 ºC,
Refractive Index: 1.4933 (589.3 nm 15 ºC)
Solubility: Insuluble (9.6E-4 g/L) (25 ºC),
PSA: 26.3
LogP: 6.86130

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 11-38-50/53-65-67
Safety Instruction： 60-61-62-16-24/25
FLUKA BRAND F CODES：8-10-23
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：11-38-50/53-65-67
Safety Term：Hazard Codes F,Xn,NRisk Statements 11-38-50/53-65-67Safety Statements 60-61-62RIDADR UN1206 3/PG 2WGK Germany 3F 8-10-23

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester Customs Data

HS CODE：29161900

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester Pricemore >>

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